Cas no 864842-76-2 (4-tert-butyl-N-(2,4-difluorophenyl)-N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butylbenzamide)

• Product Name: 4-tert-butyl-N-(2,4-difluorophenyl)-N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butylbenzamide
• CAS No: 864842-76-2
• MF: C₂₉H₂₈F₂N₂O₃
• MW: 490.541034698486
• CID: 5421549
• PubChem ID: 2296458
• Update Time: 2025-05-19

4-tert-butyl-N-(2,4-difluorophenyl)-N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butyl)-N-(2,4-difluorophenyl)-N-(4-(1,3-dioxoisoindolin-2-yl)butyl)benzamide
• 4-tert-butyl-N-(2,4-difluorophenyl)-N-[4-(1,3-dioxoisoindol-2-yl)butyl]benzamide
• AKOS024482570
• 4-tert-butyl-N-(2,4-difluorophenyl)-N-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]benzamide
• F3344-0059
• 864842-76-2
• N-(2,4-Difluorophenyl)-N-[4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)butyl]-4-(1,1-dimethylethyl)benzamide
• 4-tert-butyl-N-(2,4-difluorophenyl)-N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butylbenzamide

• Inchi： 1S/C29H28F2N2O3/c1-29(2,3)20-12-10-19(11-13-20)26(34)32(25-15-14-21(30)18-24(25)31)16-6-7-17-33-27(35)22-8-4-5-9-23(22)28(33)36/h4-5,8-15,18H,6-7,16-17H2,1-3H3
• InChI Key： JQQCRQTZMOFGDR-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=C(F)C=C1F)CCCCN1C(=O)C2=C(C1=O)C=CC=C2)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 490.20679908g/mol
• Monoisotopic Mass: 490.20679908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 619.5±55.0 °C(Predicted)
• pka: -1.57±0.70(Predicted)

Additional information on 4-tert-butyl-N-(2,4-difluorophenyl)-N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butylbenzamide

Introduction to 4-tert-butyl-N-(2,4-difluorophenyl)-N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butylbenzamide and Its Significance in Modern Chemical Research

4-tert-butyl-N-(2,4-difluorophenyl)-N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butylbenzamide, identified by its CAS number 864842-76-2, represents a compound of considerable interest in the realm of pharmaceutical chemistry and medicinal biology. This intricate molecular structure, characterized by its unique substitution patterns and functional groups, has garnered attention for its potential applications in the development of novel therapeutic agents. The compound's synthesis and structural elucidation are pivotal steps in understanding its pharmacological properties and mechanisms of action.

The molecular framework of 4-tert-butyl-N-(2,4-difluorophenyl)-N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butylbenzamide incorporates several key features that contribute to its biological relevance. The presence of a tert-butyl group at the fourth position enhances the lipophilicity of the molecule, facilitating its interaction with biological targets. Additionally, the 2,4-difluorophenyl moiety introduces fluorine atoms, which are known to modulate metabolic stability and binding affinity. The 1,3-dioxo-2,3-dihydro-1H-isoindol scaffold is particularly noteworthy, as it has been implicated in various pharmacological activities due to its ability to engage with specific receptor pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies indicate that 4-tert-butyl-N-(2,4-difluorophenyl)-N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butylbenzamide exhibits strong affinity for certain enzyme targets associated with inflammatory and metabolic disorders. This aligns with the growing interest in developing small-molecule inhibitors that can modulate these pathways without significant off-target effects.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it possesses anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The 1,3-dioxo-2,3-dihydro-1H-isoindol moiety appears to play a crucial role in this activity by directly interacting with transcription factors involved in inflammation. Furthermore, the tert-butyl group contributes to enhanced solubility and bioavailability, making it a promising candidate for further development.

The synthesis of 4-tert-butyl-N-(2,4-difluorophenyl)-N-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butylbenzamide presents unique challenges due to its complex structure. Multi-step organic synthesis is required to introduce each functional group with high regioselectivity and yield. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic ring system. Additionally, protecting group strategies are essential to prevent unwanted side reactions during the synthesis process.

The chemical stability of this compound is another critical aspect that has been thoroughly investigated. Spectroscopic methods such as NMR and mass spectrometry have been utilized to confirm the structural integrity of the synthesized molecule. Stability studies under various conditions (e.g., temperature, pH) have provided valuable insights into its shelf life and potential degradation pathways. These findings are crucial for formulating appropriate storage conditions and ensuring long-term viability.

As research progresses, the potential applications of 4-tert-butyl-N-(2,4-difluorophenyl)-N-4-(1,3-dioxo-2,3-dihydro-hydroxyphenylenaldehyde)-butyldiaminobenzamide are expected to expand beyond inflammation modulation. Its structural features make it a versatile scaffold for designing molecules targeting other therapeutic areas such as neurodegenerative diseases and cancer. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

The role of computational tools in optimizing this compound cannot be overstated. Machine learning algorithms have been trained on large datasets of bioactive molecules to predict novel drug candidates with high accuracy. By integrating structural data with biological activity profiles, these tools can suggest modifications that enhance potency and selectivity. Such advancements are reshaping drug discovery pipelines and paving the way for more efficient development processes.

Ethical considerations are also paramount in the research and development of new pharmaceuticals. Ensuring that synthetic processes are environmentally sustainable is a growing priority for the chemical industry. Green chemistry principles have been applied to minimize waste and reduce hazardous reagent usage during the synthesis of CAS no 864842 76 2 derivatives. These efforts align with global initiatives to promote sustainable practices in pharmaceutical manufacturing.

The future prospects for this compound remain promising as ongoing research continues to uncover new aspects of its pharmacology and potential therapeutic applications. Continued investment in both academic research and industrial development will be necessary to realize its full potential in addressing unmet medical needs. As our understanding of biological systems evolves, so too will our ability to design molecules that interact with them in precise ways.